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CID 14151030

Name: CID 14151030
Brand: Smolecule
SKU: S1532834
Rating: 5 (4 reviews)

Catalog No.

S1532834

CAS No.

13462-91-4

M.F

AlAsH3O4

M. Wt

168.925 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Future Directions
14. Conclusion
15. Others

General Information

CAS Number

13462-91-4

Product Name

CID 14151030

Molecular Formula

AlAsH3O4

Molecular Weight

168.925 g/mol

InChI

InChI=1S/Al.AsH3O4/c;2-1(3,4)5/h;(H3,2,3,4,5)

InChI Key

CBIFDJDRCNEMQB-UHFFFAOYSA-N

SMILES

O[As](=O)(O)O.[Al]

Canonical SMILES

O[As](=O)(O)O.[Al]

Isomeric SMILES

O[As](=O)(O)O.[Al]

Aluminum arsenate (AlAsO4) is an inorganic compound made from aluminum and arsenic. It is a white or colorless crystalline solid that is insoluble in water and highly toxic. Aluminum arsenate is widely used in different fields of research and industry, but it has attracted attention because of its potential toxicity and safety concerns.

Definition and Background

Aluminum arsenate was first synthesized in the early 1900s as a pesticide and herbicide. The compound was specifically used to kill insects and weeds that damaged crops. However, it was later found that aluminum arsenate is toxic to humans as well, including the potential to cause cancer.

Physical and Chemical Properties

Aluminum arsenate is a white or colorless crystalline solid with a melting point of 1389°C and a density of 3.715 g/cm³. It is insoluble in water but soluble in acids. The compound is known to be stable at high temperatures and in neutral or acidic environments. Its chemical formula is AlAsO4.

Synthesis and Characterization

Aluminum arsenate can be synthesized by reacting aluminum salts with arsenic acids. The process involves heating the reactants at high temperatures in an oxidizing atmosphere. The product is then cooled and collected as a solid. The compound’s purity and composition can be determined by various analytical methods.

Analytical Methods

Different analytical methods can be used to determine the purity and composition of aluminum arsenate. These include X-ray diffraction, Fourier-transform infrared spectroscopy, scanning electron microscopy, energy-dispersive X-ray spectroscopy, and inductively-coupled plasma.

Biological Properties

Aluminum arsenate has various biological properties, including its ability to inhibit photosynthesis in plants and disrupt glucose metabolism. Additionally, it has been found to be genotoxic and toxic to aquatic organisms.

Toxicity and Safety in Scientific Experiments

Aluminum arsenate is highly toxic, and exposure to the compound can cause various health effects, including cancer, neurotoxicity, and reproductive toxicity. Due to its toxicity, the safety of using aluminum arsenate in scientific experiments should be carefully considered.

Applications in Scientific Experiments

Aluminum arsenate has various applications in scientific experiments, including as a catalyst in organic synthesis, a source of arsenic ions in analytical chemistry, and as a growth agent in crystallography.

Current State of Research

Currently, research is ongoing to determine the potential applications and risks associated with aluminum arsenate. The state of research on this compound varies depending on the field of study, but most research focuses on its properties and applications in chemical and materials sciences.

Potential Implications in Various Fields of Research and Industry

Aluminum arsenate has various potential implications in different fields of research and industry. In crop protection, it is used as a herbicide and pesticide due to its toxic properties. In the field of materials science, it is used as a catalyst or source of arsenic for producing specialized materials. In the field of crystallography, it is used as a growth agent for crystals.

Limitations and Future Directions

As with any compound, aluminum arsenate has limitations that may impact its use in different fields of research and industry. For example, its toxicity limits its application in medicine and other areas. Future research on aluminum arsenate will focus on developing safer and more efficient methods for its synthesis and applications. Additionally, determining the potential environmental impact of the compound is also an important research direction.

Future Directions

Future research on aluminum arsenate will focus on the following areas:
1. Development of safer methods for the synthesis of aluminum arsenate.
2. Determining the environmental impact of the compound in different fields of application.
3. Developing new applications of aluminum arsenate in medicine, materials science, and other fields.
4. Studying the interactions of aluminum arsenate with different biological systems to determine potential health risks.
5. Studying the properties of aluminum arsenate at the nanoscale to determine new applications in nanomaterials.
6. Developing more efficient methods for the removal of aluminum arsenate from wastewater.
7. Studying the potential use of aluminum arsenate as a photocatalyst for energy conversion processes.
8. Developing new analytical methods for the detection of aluminum arsenate in different samples.
9. Developing new modified forms of aluminum arsenate with reduced toxicity and improved properties.

Conclusion

Aluminum arsenate is a compound with various applications in different fields of research and industry. However, its toxicity and safety concerns have raised questions about its use. The future of research on aluminum arsenate will focus on developing safer and more efficient methods for its synthesis and application, as well as determining its potential environmental impact and interactions with different biological systems.